![molecular formula C18H14FNO3S B2886402 2-(4-fluorophenyl)sulfonyl-N-naphthalen-1-ylacetamide CAS No. 895480-11-2](/img/structure/B2886402.png)
2-(4-fluorophenyl)sulfonyl-N-naphthalen-1-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)sulfonyl-N-naphthalen-1-ylacetamide, also known as FSAA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. FSAA is a sulfonamide derivative that is commonly used as a reagent in organic synthesis and has been found to exhibit promising biological activities.
Scientific Research Applications
Fluorescent Probes for Biochemical Studies
One significant application of compounds related to 2-(4-fluorophenyl)sulfonyl-N-naphthalen-1-ylacetamide is in the development of fluorescent probes. Such probes are essential for studying protein structure, dynamics, localization, and interactions within biological systems. A study describes the biosynthetic incorporation of a fluorophore into proteins at specific sites, allowing for in-depth biochemical and cellular studies of protein function (Summerer et al., 2006).
Organic Synthesis and Reactivity
The reactivity of fluorophenyl sulfoxide derivatives has been explored for synthetic applications, including the preparation of fluorinated naphthalene derivatives. These compounds are crucial intermediates in organic synthesis, offering pathways to synthesize pharmacologically active agents. For example, the synthesis and reactivity of (1-fluorovinyl) phenyl sulfoxide as a dienophile in Diels-Alder reactions have been investigated to yield fluorinated naphthalene derivatives in a single step, showcasing the compound's utility in synthetic organic chemistry (Hanamoto et al., 2002).
Anticancer Research
Compounds structurally related to this compound have been evaluated for their anticancer properties. A study on 1,4‐naphthoquinone derivatives containing a phenylaminosulfanyl moiety revealed significant cytotoxic activity against various human cancer cell lines. These compounds induced apoptosis and arrested the cell cycle, indicating potential as anticancer agents (Ravichandiran et al., 2019).
Material Science Applications
In the realm of materials science, derivatives of this compound have contributed to the development of novel materials. Aromatic polysulfone copolymers incorporating bis(4-fluorophenyl)sulfone and naphthalene moieties have been synthesized, displaying significant properties relevant to gas separation membrane applications. These materials combine high thermal stability with attractive gas permeability and selectivity profiles, making them promising candidates for industrial gas separation processes (Camacho-Zuñiga et al., 2009).
Sensory Applications
Another innovative application involves the development of chemosensors for detecting specific ions or molecules. A dansyl-based chemosensor derived from similar compounds has been synthesized for the detection of Cu2+ ions in aqueous solutions and biological samples, including zebrafish imaging. This sensor operates via a fluorescent “on–off” mechanism, demonstrating the versatility of fluorophenyl sulfonyl derivatives in sensory applications (Chae et al., 2019).
properties
IUPAC Name |
2-(4-fluorophenyl)sulfonyl-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FNO3S/c19-14-8-10-15(11-9-14)24(22,23)12-18(21)20-17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLSXFKAPCBJEHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.